Cas no 690270-01-0 (2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide)

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide structure
690270-01-0 structure
Product Name:2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
CAS No:690270-01-0
MF:C18H15N5OS2
MW:381.474600076675
CID:5419128
Update Time:2025-07-15

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide
    • Inchi: 1S/C18H15N5OS2/c1-11-8-12(2)20-17(14(11)9-19)25-10-15(24)21-18-22-16(26-23-18)13-6-4-3-5-7-13/h3-8H,10H2,1-2H3,(H,21,23,24)
    • InChI Key: XCPHTMZOAWKKCL-UHFFFAOYSA-N
    • SMILES: C(NC1N=C(C2=CC=CC=C2)SN=1)(=O)CSC1=NC(C)=CC(C)=C1C#N

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide Pricemore >>

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Additional information on 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide

Comprehensive Analysis of 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide (CAS No. 690270-01-0)

The compound 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide (CAS No. 690270-01-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano-substituted pyridine core and a phenyl-thiadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide has surged, driven by advancements in drug discovery and material science. This compound's sulfanyl-acetamide linkage is a key feature that enhances its stability and reactivity, making it suitable for structure-activity relationship (SAR) studies. Users searching for "pyridine derivatives in drug design" or "thiadiazole-based agrochemicals" will find this compound highly relevant to their queries.

The synthesis of CAS No. 690270-01-0 involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Its cyano group and methyl substituents contribute to its lipophilicity, which is a critical factor in its pharmacokinetic properties. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in modern therapeutics. Searches for "improving drug bioavailability" or "molecular modifications for enhanced efficacy" often highlight such structural features.

From an industrial perspective, 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl-N-(5-phenyl-1,2,4-thiadiazol-3-yl)acetamide is also explored for its potential in crop protection. Its thiadiazole component is known to exhibit herbicidal and fungicidal activities, addressing the increasing need for sustainable agriculture solutions. Keywords like "eco-friendly pesticides" and "novel agrochemical formulations" are frequently associated with this compound in academic and commercial discussions.

In conclusion, CAS No. 690270-01-0 represents a versatile and innovative chemical with broad applicability across life sciences. Its combination of pyridine and thiadiazole rings offers a rich platform for further research, particularly in areas like small-molecule therapeutics and green chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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